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Thozalinone Synthesis from Ethyl Mandelate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thozalinone

CAS No.: 655-05-0

Cat. No.: S545270

The established synthesis involves a base-induced reaction between ethyl mandelate and dimethylcyanamide,
leading to intramolecular cyclization and the formation of Thozalinone. The following diagram illustrates

this reaction pathway and mechanism.
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Synthesis pathway of Thozalinone from ethyl mandelate.

Synthetic Procedure Overview [1]:

¢ Reaction Setup: The synthesis is initiated by using sodium hydride (NaH) as a strong base to
abstract the alcoholic proton from the starting material, ethyl mandelate [774-40-3] (1).

¢ Nucleophilic Addition: The resulting oxyanion adds to dimethylcyanamide [1467-79-4], forming an
intermediate compound (2).

e Cyclization: The reaction proceeds via an intramolecular cyclization of this intermediate, leading to
the formation of the final product, Thozalinone (3).

Key Chemical & Pharmacological Data
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For your research, here are the essential quantitative data for Thezalinone and its synthesis.

Table 1: Physicochemical Properties of Thozalinone [2] [3]

Property Value

CAS Number 655-05-0

Molecular Formula C11H12N20:2

Average Mass 204.23 g/mol

Melting Point 134.5°C

Boiling Point 294.8 °C at 760 mmHg
Flash Point 132.1°C

Density 1.19 g/cm3

Table 2: Acute Toxicity Profile (Animal Studies) [3]

Species Route Dose (LDso) Observed Effects

Rat Oral > 3000 mg/kg Ataxia, somnolence
Rat Intraperitoneal 1240 mg/kg Somnolence, ataxia
Mouse Oral 570 mg/kg Somnolence, ataxia
Mouse Intraperitoneal 250 mg/kg Somnolence, ataxia

Additional Technical Context

e Pharmacological Activity: Thozalinone (brand name Stimsen) is a psychostimulant used as an
antidepressant. It is characterized as a dopaminergic stimulant that primarily acts by inducing the
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release of dopamine and, to a lesser extent, norepinephrine. It is reportedly devoid of abuse potential,
unlike some other dopaminergic psychostimulants [1].

¢ Synthesis Notes: The primary synthesis referenced is from a 1972 patent, and further
pharmacological studies are detailed in subsequent literature [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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